Cas no 1704512-68-4 (2-(2-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one
• CAS No: 1704512-68-4
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6279139
• PubChem ID: 90591097
• Update Time: 2025-05-30

2-(2-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one
• 2-[2-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)-2-oxoethyl]pyridazin-3-one
• F6441-4594
• 2-(2-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-2-oxoethyl)pyridazin-3(2H)-one
• AKOS024883610
• 1704512-68-4
• 2-(2-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C14H19N3O4S/c1-22(20,21)12-7-10-4-5-11(8-12)17(10)14(19)9-16-13(18)3-2-6-15-16/h2-3,6,10-12H,4-5,7-9H2,1H3
• InChI Key： TVLGPBVBYOHZLX-UHFFFAOYSA-N
• SMILES： S(C)(C1CC2CCC(C1)N2C(CN1C(C=CC=N1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 2-(2-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one

Compound CAS No. 1704512-68-4: A Comprehensive Overview

The compound with CAS No. 1704512-68-4, known as 2-(2-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a bicyclic system and a dihydropyridazine ring, both of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of bicyclic systems in drug design, particularly in the development of compounds with high bioavailability and target specificity. The 8-azabicyclo[3.2.1]octane moiety present in this compound is a key structural feature that has been implicated in enhancing the molecule's stability and ability to interact with biological targets. Additionally, the methanesulfonyl group attached to the bicyclic system has been shown to play a critical role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

The dihydropyridazine ring in this compound is another structural element that has been extensively studied for its potential role in mediating biological activity. Research has demonstrated that dihydropyridazines can act as scaffolds for various pharmacophores, enabling them to interact with a wide range of biological targets, including enzymes, receptors, and ion channels. In this case, the dihydropyridazine ring is further substituted with an oxoethyl group, which may enhance the compound's ability to form hydrogen bonds and other non-covalent interactions with its target.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of multi-component reactions and catalytic processes. These methods have not only improved the yield and purity of the compound but also opened up new avenues for exploring its analogs and derivatives. For instance, researchers have successfully synthesized several methanesulfonyl-substituted bicyclic compounds with varying substituents on the dihydropyridazine ring, allowing for a systematic investigation of structure-activity relationships (SARs).

In terms of biological activity, this compound has shown promising results in preclinical studies, particularly in models of neurodegenerative diseases and inflammatory conditions. Its ability to modulate key signaling pathways involved in these diseases has positioned it as a potential lead candidate for drug development. Furthermore, recent studies have explored its potential as an antiproliferative agent in cancer therapy, where it has demonstrated selective cytotoxicity against various cancer cell lines.

The application of advanced computational techniques, such as molecular docking and machine learning algorithms, has significantly enhanced our understanding of this compound's mode of action. These studies have revealed that the bicyclic system interacts with critical residues on its target protein, while the dihydropyridazine ring contributes to stabilizing the binding interface through π–π interactions and hydrogen bonding.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic profile to improve its bioavailability and reduce potential off-target effects. This includes exploring novel delivery systems, such as lipid nanoparticles and hydrogels, which could enhance its stability and targeting efficiency in vivo.

In conclusion, CAS No. 1704512-68-4 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic chemistry and computational modeling, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.